![molecular formula C11H16N2 B3051542 4-(Piperidin-1-ylmethyl)pyridine CAS No. 34490-39-6](/img/structure/B3051542.png)
4-(Piperidin-1-ylmethyl)pyridine
Overview
Description
4-(Piperidin-1-ylmethyl)pyridine is a compound that belongs to the class of piperidine derivatives . Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids .
Synthesis Analysis
The synthesis of piperidine derivatives, including 4-(Piperidin-1-ylmethyl)pyridine, involves intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .Molecular Structure Analysis
Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state . Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drugs construction .Chemical Reactions Analysis
Piperidines are involved in a variety of chemical reactions, including hydrogenation, cyclization, cycloaddition, annulation, and amination . These reactions lead to the formation of various piperidine derivatives, which are used in the pharmaceutical industry .Scientific Research Applications
Synthesis and Intermediate Roles
- Synthesis of 2-Chloro-4-(piperidin-1-ylmethyl)pyridine: This compound, an intermediate of lafutidine, is synthesized from 2-amino-4-methylpyridine through chlorination and condensation processes, indicating its importance in pharmaceutical synthesis (Shen Li, 2012).
- Synthesis of Pyrazolo[1,5-α]pyridines: In the synthesis of key intermediates like 4-(4-iodo-1H-pyrazol-1-yl)piperidine, essential for Crizotinib production, compounds related to 4-(Piperidin-1-ylmethyl)pyridine play a critical role, showcasing their utility in complex chemical syntheses (Steven J. Fussell et al., 2012).
Spectroscopic and Quantum Mechanical Studies
- Spectroscopic Properties: The spectroscopic characteristics of compounds like 5-oxo-1-phenyl-4-(piperidin-1-ylmethyl)pyrrolidine-3-carboxylic acid were explored using techniques like FT-IR, NMR, and UV, along with quantum chemical methods. This highlights the compound's significance in spectroscopic research and material analysis (P. Devi et al., 2020).
Medicinal Chemistry
- Receptor Binding Assays: Derivatives of 4-(Piperidin-1-ylmethyl)pyridine were synthesized and analyzed through receptor binding assays. These studies are crucial in understanding the potential of these compounds in interacting with biological receptors, indicating their importance in the development of pharmaceuticals (Li Guca, 2014).
Corrosion Inhibition
- Piperidine Derivatives in Corrosion Inhibition: Piperidine derivatives, such as those associated with 4-(Piperidin-1-ylmethyl)pyridine, were investigated for their adsorption and corrosion inhibition properties on iron. This showcases the compound's utility in industrial applications, particularly in corrosion prevention (S. Kaya et al., 2016).
Chemical Synthesis and Characterization
- Synthesis of Piperidine Derivatives: A variety of piperidine derivatives, including those related to 4-(Piperidin-1-ylmethyl)pyridine, have been synthesized and characterized, demonstrating their importance in chemical research and potential applications in various fields (Arulraj Ramalingam, 2021).
Mechanism of Action
While the specific mechanism of action for 4-(Piperidin-1-ylmethyl)pyridine is not mentioned in the sources, piperidine derivatives are known to have a wide range of biological activities. They are utilized in different ways as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic and/or anticoagulant agents .
Safety and Hazards
Future Directions
properties
IUPAC Name |
4-(piperidin-1-ylmethyl)pyridine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16N2/c1-2-8-13(9-3-1)10-11-4-6-12-7-5-11/h4-7H,1-3,8-10H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GTPXCGRVFBUXQC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)CC2=CC=NC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10499587 | |
Record name | 4-[(Piperidin-1-yl)methyl]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10499587 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
176.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Piperidin-1-ylmethyl)pyridine | |
CAS RN |
34490-39-6 | |
Record name | 4-[(Piperidin-1-yl)methyl]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10499587 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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